2-Chloro-3-cyclopropyl-[1,8]naphthyridine

• Molecular Formula: C11H9ClN2
• Molecular Weight: 204.65 g/mol
• IUPAC Name: 2-chloro-3-cyclopropyl-1,8-naphthyridine
• InChI: InChI=1S/C11H9ClN2/c12-10-9(7-3-4-7)6-8-2-1-5-13-11(8)14-10/h1-2,5-7H,3-4H2
• InChI Key: FECVBGPXYHZWGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(N=C3C(=C2)C=CC=N3)Cl

Description

2-Chloro-3-cyclopropyl-[1,8]naphthyridine is a useful research compound. Its molecular formula is C11H9ClN2 and its molecular weight is 204.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of naphthyridine 2-4 (14 g, 77 mmol) and 100 mL POCl3 and 0.1 mL DMF was refluxed at 120° C. for 3 hr and concentrated. The residue was treated with 300 mL ice-water and solid K2CO3 until pH=9. The mixture was extracted three times with ethyl acetate, washed with brine and dried over MgSO4. After solvent removal, the desired compound 2-5 was obtained as a yellowish solid.